Diisononyl Phthalate
Diisononyl Phthalate
Diisononyl phthalate is the diisononyl ester of benzene-1,2-dicarboxylic acid. It has a role as a plasticiser. It is a phthalate ester and a diester.
Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
20548-62-3
VCID:
VC0122871
InChI:
InChI=1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
SMILES:
CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C
Molecular Formula:
C26H42O4
Molecular Weight:
418.6 g/mol
Diisononyl Phthalate
CAS No.: 20548-62-3
Reference Standards
VCID: VC0122871
Molecular Formula: C26H42O4
Molecular Weight: 418.6 g/mol
CAS No. | 20548-62-3 |
---|---|
Product Name | Diisononyl Phthalate |
Molecular Formula | C26H42O4 |
Molecular Weight | 418.6 g/mol |
IUPAC Name | bis(7-methyloctyl) benzene-1,2-dicarboxylate |
Standard InChI | InChI=1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3 |
Standard InChIKey | HBGGXOJOCNVPFY-UHFFFAOYSA-N |
Impurities | Phthalates are produced with a high degree of purity (> 99.5%), in terms of ester content. Trace impurities have been summarised from producers' data ... i-nonanol ca 0.04%, isononylbenzoate ca 0.03%, n-butylisononyl phthalate ca 0.1%, Water 0.02 - 0.03% ... Bisphenol-A may be included upon request by customer /From table/ |
SMILES | CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C |
Canonical SMILES | CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C |
Boiling Point | 172 °F at 760 mm Hg (USCG, 1999) at 0.7kPa: 244-252 °C |
Colorform | Colorless liquid |
Density | 0.972 g/cu m at 20 °C/20 °C Relative density (water = 1): 0.98 |
Flash Point | greater than 200 °F (NTP, 1992) 221 °C c.c. |
Melting Point | -48 °C -43 °C |
Physical Description | Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999) Liquid; OtherSolid; PelletsLargeCrystals OILY VISCOUS LIQUID. |
Description | Diisononyl phthalate is the diisononyl ester of benzene-1,2-dicarboxylic acid. It has a role as a plasticiser. It is a phthalate ester and a diester. Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Insoluble (<1 mg/ml at 70° F) (NTP, 1992) In water, 0.2 mg/L at 20 °C Soluble in acetone, methanol, benzene, ethyl ether Solubility in water, g/100ml at 20 °C: |
Synonyms | 1,2-Benzenedicarboxylic Acid 1,2-Bis(7-methyloctyl) Ester;_x000B_1,2-Benzenedicarboxylic Acid, Bis(7-methyloctyl) Ester; Phthalic Acid Bis(7-methyloctyl) Ester; Bis(7-Methyl-1-octanol ) Phthalate; Bis(7-methyloctyl) Phthalate; DINP |
Vapor Pressure | 5.4X10-7 mm Hg at 25 °C Vapor pressure, Pa at 20 °C: |
PubChem Compound | 590836 |
Last Modified | Nov 11 2021 |
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